Cas no 118337-50-1 (Acetic acid, chlorodifluoro-, 2-butenyl ester)
118337-50-1 structure
Product Name:Acetic acid, chlorodifluoro-, 2-butenyl ester
CAS No:118337-50-1
MF:C6H7ClF2O2
MW:184.568388223648
CID:3665556
PubChem ID:85576313
Update Time:2025-04-22
Acetic acid, chlorodifluoro-, 2-butenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, chlorodifluoro-, 2-butenyl ester
- DTXSID501269389
- 118337-50-1
- 2-Buten-1-yl 2-chloro-2,2-difluoroacetate
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- Inchi: 1S/C6H7ClF2O2/c1-2-3-4-11-5(10)6(7,8)9/h2-3H,4H2,1H3
- InChI Key: VKAXUHSQLJBBGE-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCC=CC)(F)F
Computed Properties
- Exact Mass: 184.0102635Da
- Monoisotopic Mass: 184.0102635Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chlorodifluoro-, 2-butenyl ester Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
118337-50-1 (Acetic acid, chlorodifluoro-, 2-butenyl ester) Related Products
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